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Compound of Interest

4-(3-Chloro-5-
Compound Name:
nitrobenzoyl)morpholine

Cat. No.: B7938209

Get Quote

Executive Summary & Waste Classification

Primary Directive: This compound is classified as Halogenated Organic Waste. Under no
circumstances should it be mixed with non-halogenated solvents or flushed down the drain.

[1]

RCRA Classification (US): Likely falls under D001 (Ignitable, if in solvent) and D003
(Reactive, potential due to nitro group) or F-listed depending on the solvent carrier.

European Waste Code (EWC):16 05 08* (discarded organic chemicals consisting of or
containing hazardous substances).

Destruction Method: High-temperature incineration with flue gas scrubbing (off-site).

Chemical Hazard Profile (Functional Group
Analysis)

Since specific SDS data for this exact isomer is often limited in public repositories, we apply

Structure-Activity Relationship (SAR) principles based on its functional groups:
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Functional Group

Hazard Implication

Disposal Constraint

Potential for energetic

Do not autoclave. Avoid

friction/impact if dry. Keep

Nitro (-NO2) decomposition; acute toxicity. )
2] away from strong reducing
agents.
MANDATORY
SEGREGATION. Must go to
Chloro (-CI) Halogenated organic. halogenated waste to prevent

dioxin formation during

combustion.

Morpholine Amide

Skin/Eye Irritant; potential
organ toxicity.[3][2]

Treat as Toxic and Irritant.
Double-glove (Nitrile)

recommended.

Waste Segregation Decision Logic

The following decision tree illustrates the critical operational workflow for segregating this

chemical.
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Waste Generation:
4-(3-Chloro-5-nitrobenzoyl)morpholine

Physical State?

Liquid / Solution

Solid / Powder

Is Solvent Halogenated?

Place in double-bag

or wide-mouth jar No (e.g., Methanol, Ethyl Acetate)

Segregate Immediately!
Move to Halogenated Stream

Yes (e.g., DCM, Chloroform)

Add to Halo Waste
(Trace Cl contaminates entire lot)

Solid Hazardous Waste

Halogenated Solvent Waste
(Red Can/Drum)

(Label: Toxic, Halogenated)

Click to download full resolution via product page

Figure 1. Waste segregation logic ensuring compliance with halogenated waste protocols.

Step-by-Step Disposal Protocols
A. Solid Waste (Pure Compound)[1]
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» Containment: Place the solid substance into a chemically compatible container (HDPE or
Amber Glass).

o Labeling: Affix a hazardous waste label clearly stating:
o Chemical Name: 4-(3-Chloro-5-nitrobenzoyl)morpholine
o Hazards: Toxic, Irritant.[2][4]
o Constituents: Organochlorine, Nitro-compound.

e Secondary Containment: If the powder is fine/dusty, place the primary container inside a
clear zip-lock bag to prevent particulate contamination of the waste storage area.

» Storage: Store in the Solid Hazardous Waste drum/bin. Do not mix with oxidizers (e.g.,
nitrates, permanganates) due to the nitro functionality.

B. Liquid Waste (Reaction Mixtures/Mother Liquors)[1]

e Solvent Compatibility: Ensure the carrier solvent is compatible with the halogenated waste
stream.

o Compatible: Dichloromethane (DCM), Chloroform, 1,2-Dichloroethane.

o Note: If the compound is dissolved in a non-halogenated solvent (e.g., Methanol), the
entire mixture must now be classified as Halogenated Waste because of the dissolved
chloro-compound.

o Transfer: Pour into the dedicated Halogenated Solvent Waste container (typically red safety
cans in US labs).

e pH Check: If the waste stream is acidic (e.g., from an acid chloride coupling reaction),
neutralize to pH 6—8 using Sodium Bicarbonate (NaHCOs) before adding to the solvent drum
to prevent drum corrosion or gas generation.

C. Contaminated Consumables (Sharps, Vials, Gloves)

[1]
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e Glassware/Vials: Rinse with Acetone or DCM three times. Collect the rinsate into the

Halogenated Liquid Waste. The glass can then be glass-washed or disposed of as

"Decontaminated Glass."

o Syringes/Needles: Dispose of immediately in a Sharps Container labeled for Chemical

Contamination.

» Gloves/Wipes: Heavily soiled gloves and paper towels must be disposed of as Solid

Hazardous Waste, not regular trash.

Spill Response Workflow (Immediate Action)

In the event of a spill, rapid containment is necessary to prevent environmental release.

1. Alert & Evacuate
(If dust/aerosol present)

2. Don PPE 3. Containment
(Nitrile Gloves, Goggles, Lab Coat) Cover with Vermiculite/Sand

4. Collection 5. Decontamination
Scoop into Waste Jar Wash area with soap/water

Click to download full resolution via product page

Figure 2: Operational workflow for managing laboratory spills of nitro-aromatic amides.

Regulatory & Compliance Data

Regulatory Body

Classification | Code

Notes

US EPA (RCRA)

FO002 (if spent halogenated

solvent)

If pure substance is discarded,
determine if it meets
characteristic toxicity (D004-
D043) via TCLP.

Nitro-aromatics are frequently

EU (REACH) SVHC Candidate (Potential) scrutinized for persistence and
toxicity.
Likely UN 2811 (Toxic Solid,
Transport (DOT/IATA) Class 6.1 (Toxic) Organic, N.O.S.) if shipped as

waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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